Cas no 27053-30-1 (1,2,3-Thiadiazole-4-carboxamide,N-ethyl-)

• Product Name: 1,2,3-Thiadiazole-4-carboxamide,N-ethyl-
• CAS No: 27053-30-1
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• CID: 266350
• PubChem ID: 274291
• Update Time: 2025-04-19

1,2,3-Thiadiazole-4-carboxamide,N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxamide,N-ethyl-
• (2-Carboxy-aethyl)-phenyl-oxamidsaeure-aethylester
• [1,2,3]thiadiazole-4-carboxylic acid ethylamide
• 1,1'-thiodi-
• 2,2'-Dihydroxy-1,1-thiodinaphthalene
• AC1L3CNE
• A-naphthol
• Bis(2-hydroxy-1-naphthyl) sulfide
• N-Aethoxymethyl-stearamid
• N-Aethyl-1,2,3-thiadiazol-4-carboxamid
• N-Ethoxymethyl-octadecansaeureamid
• N-ethoxymethyl-stearamide
• NSC11877
• ST033373
• N-Ethyl-1,2,3-thiadiazole-4-carboximidic acid
• AKOS010299001
• 27053-30-1
• NSC-120282
• NSC120282
• DTXSID00949809

• Inchi： 1S/C5H7N3OS/c1-2-6-5(9)4-3-10-8-7-4/h3H,2H2,1H3,(H,6,9)
• InChI Key： JIXBTHWUSDAPPI-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC)=O)N=N1

Computed Properties

• Exact Mass: 157.03111
• Monoisotopic Mass: 157.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.286
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.552
• PSA: 54.88
• LogP: 0.67870